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Compound of Interest

Compound Name: NP-1815-PX

Cat. No.: B15586428 Get Quote

Technical Support Center: NP-1815-PX
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the proper storage, handling,

and use of NP-1815-PX, a selective P2X4 receptor antagonist. Adherence to these guidelines

is critical for ensuring the integrity of your experiments and maintaining a safe laboratory

environment.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for NP-1815-PX?

A1: Proper storage is crucial to maintain the stability and activity of NP-1815-PX.

Recommendations vary based on whether the compound is in solid form or in solution.

Q2: How should I prepare a stock solution of NP-1815-PX?

A2: For in vitro experiments, NP-1815-PX can be dissolved in sterile dimethyl sulfoxide

(DMSO).[1] Due to its limited aqueous solubility, for in vivo animal studies, a solid dispersion

form is often utilized.[1] A general protocol for preparing a stock solution in DMSO is provided in

the Experimental Protocols section.

Q3: What personal protective equipment (PPE) should be used when handling NP-1815-PX?
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A3: When handling NP-1815-PX, especially in its powdered form, it is essential to use

appropriate PPE to minimize exposure. This includes:

Hand Protection: Double-gloving with nitrile gloves is recommended.

Eye Protection: Chemical safety goggles with side shields should be worn.

Body Protection: A dedicated laboratory coat is necessary.

Respiratory Protection: When working with the powder outside of a containment system, a

NIOSH-approved N95 or higher-level respirator is advised.

Q4: Are there any known stability issues with NP-1815-PX?

A4: While specific data on light and humidity sensitivity for NP-1815-PX is not readily available,

it is best practice to protect the compound from light and moisture. Store in a tightly sealed

container in a dark, dry place. For solutions, use amber or foil-wrapped vials.

Data Presentation
Parameter Condition Recommendation Citation

Storage

(Solid/Powder)
Long-term

-20°C for up to 3

years

Storage (In Solvent) Long-term (-80°C)
Use within 6 months

to 1 year

Short-term (-20°C) Use within 1 month

Physical Form Solid

Recommended

Solvent
In Vitro

Dimethyl sulfoxide

(DMSO)
[1]
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Issue Encountered Potential Cause Suggested Solution

Compound Precipitation in

Aqueous Media

Poor aqueous solubility of NP-

1815-PX.

- Ensure the final

concentration of DMSO in your

experimental medium is low

and compatible with your cell

line. - Consider using a solid

dispersion formulation for in

vivo studies.[1] - Gentle

warming and sonication may

aid dissolution, but be cautious

of potential degradation.

Inconsistent Experimental

Results

Improper storage or handling

leading to degradation.

Variability in solution

preparation.

- Strictly adhere to the

recommended storage

conditions. - Prepare fresh

stock solutions regularly and

avoid repeated freeze-thaw

cycles. - Ensure accurate and

consistent pipetting when

preparing dilutions.

Low Potency or Lack of Effect
Degraded compound or

suboptimal assay conditions.

- Verify the integrity of your

NP-1815-PX stock. - Optimize

the concentration of the

compound and the incubation

time in your specific assay. -

Ensure that the P2X4 receptor

is expressed and functional in

your experimental system.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Preparation: Allow the vial of NP-1815-PX powder to equilibrate to room temperature before

opening to prevent condensation.
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Weighing: In a chemical fume hood or glove box, carefully weigh the desired amount of NP-
1815-PX powder.

Dissolution: Add the appropriate volume of sterile DMSO to achieve a 10 mM concentration.

For example, for 1 mg of NP-1815-PX (Molecular Weight: 454.45 g/mol ), add 220.05 µL of

DMSO.

Mixing: Gently vortex or sonicate the solution until the compound is fully dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes in amber or foil-wrapped

tubes and store at -80°C.

Protocol 2: General In Vitro Cell-Based Assay
This is a general guideline; specific parameters should be optimized for your cell line and

experimental setup. A previously published, though now retracted, study provides a general

framework for an in vitro assay using THP-1 cells.[1]

Cell Seeding: Plate your cells at the desired density in a suitable multi-well plate and allow

them to adhere overnight.

Compound Preparation: On the day of the experiment, thaw an aliquot of the NP-1815-PX
stock solution. Prepare serial dilutions in your cell culture medium to achieve the desired

final concentrations (e.g., 0.1–10 µM).[1] Remember to include a vehicle control (medium

with the same final concentration of DMSO).

Treatment: Remove the old medium from your cells and add the medium containing the

different concentrations of NP-1815-PX or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 1 hour) before proceeding with

your downstream analysis, such as agonist stimulation and measurement of cellular

response.[1]
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Preparation Experiment

Receive NP-1815-PX Store at -20°C (Powder) Weigh Powder in Fume Hood Dissolve in DMSO Aliquot Stock Solution Store at -80°C Thaw AliquotBegin Experiment Prepare Working Dilutions Treat Cells Analyze Results

Click to download full resolution via product page

Caption: A typical experimental workflow for using NP-1815-PX.
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Inconsistent or Negative Results

Verify Storage Conditions
(-20°C powder, -80°C solution)
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Examine Experimental Protocol
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Protocol Optimized?

Yes

Order New Compound

NoYes
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No

Yes, still issues
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Caption: A decision tree for troubleshooting experimental issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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